4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one

• IUPAC Name: 5-(4-benzylpiperazine-1-carbonyl)-3,4-diphenyl-1H-pyridazin-6-one
• InChI: InChI=1S/C28H26N4O2/c33-27-25(28(34)32-18-16-31(17-19-32)20-21-10-4-1-5-11-21)24(22-12-6-2-7-13-22)26(29-30-27)23-14-8-3-9-15-23/h1-15H,16-20H2,(H,30,33)
• InChI Key: MEQFYPYZXXZKBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=C(C(=NNC3=O)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H26N4O2
• Molecular Weight: 450.5 g/mol

Description

4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, which make it an attractive candidate for further investigation. In

Mechanism of Action

Further research is needed to fully understand how this compound works and its potential side effects.
2. Drug development: 4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one has potential applications in the treatment of cancer, neurological disorders, and cardiovascular diseases. Further research is needed to develop drugs based on this compound.
3. Clinical trials: Clinical trials are needed to test the safety and efficacy of drugs based on 4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one.
4. Toxicology: Further research is needed to determine the toxicity of this compound and its potential side effects.
Conclusion
4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one is a chemical compound that has potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, which make it an attractive candidate for further investigation. However, further research is needed to fully understand how this compound works and its potential side effects. Future research in drug development, clinical trials, and toxicology will be important in determining the potential applications of this compound in the treatment of cancer, neurological disorders, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one in lab experiments is its wide range of biochemical and physiological effects. This compound has potential applications in cancer research, neurological disorders, and cardiovascular diseases. However, one of the limitations of using this compound is its unknown mechanism of action. Further research is needed to fully understand how this compound works and its potential side effects.

Future Directions

There are several future directions for research on 4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one. Some of the possible areas of research include:
1.

Synthesis Methods

The synthesis of 4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one involves the reaction of 4-benzylpiperazine with diphenylacetonitrile in the presence of a catalyst. This reaction results in the formation of the intermediate compound, which is then reacted with a reagent to form the final product. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, which make it an attractive candidate for further investigation. Some of the potential applications of this compound in scientific research include:
1. Cancer Research: 4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one has been found to have anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
2. Neurological Disorders: This compound has also been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. It has been found to have neuroprotective properties and can prevent the death of neurons.
3. Cardiovascular Diseases: 4-[(4-benzylpiperazin-1-yl)carbonyl]-5,6-diphenylpyridazin-3(2H)-one has been found to have potential applications in the treatment of cardiovascular diseases. It has been shown to have vasodilatory effects and can lower blood pressure.